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C.l. Acid Brown 75: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Acid Brown 75 is a synthetic trisazo dye of significant industrial importance, primarily
utilized in the dyeing of proteinaceous and polyamide fibers such as wool, silk, nylon, and
leather. This technical guide provides an in-depth overview of its chemical structure,
physicochemical properties, synthesis, applications, and toxicological profile. The information is
curated to serve as a vital resource for professionals in research and development.

Chemical Identity and Structure

C.l. Acid Brown 75, identified by the Colour Index Number 34905 and CAS Registry Number
8011-86-7, is a complex polyazo dye.[1][2] Its intricate structure is a result of a multi-step
diazotization and coupling process. The definitive molecular formula is C2sH1sNoNa2016Sz2,
corresponding to a molecular weight of approximately 843.58 g/mol .[1][2] The IUPAC name for
this compound is disodium;4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[(4-
nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate.

The structural complexity arises from the three azo (-N=N-) linkages that connect four different
aromatic moieties. The presence of multiple sulfonic acid groups imparts water solubility and
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defines it as an acid dye, facilitating its application in aqueous dyeing processes.

Physicochemical Properties

C.l. Acid Brown 75 is typically supplied as a dark reddish-brown powder.[1] Key quantitative
physicochemical properties are summarized in the table below. It is noteworthy that due to its
complex nature and decomposition at high temperatures, specific melting and boiling points are
generally not reported.

Property Value Reference
Appearance Dark reddish-brown powder [1]
Molecular Formula C2sH1sNoNa2016S:2 [1][2]
Molecular Weight 843.58 g/mol [1112]

CAS Number 8011-86-7 [11[2]

C.l. Number 34905 [1][2]
Water Solubility 91 g/L at 20°C [3][4]
Density ?gféoximately 1.108 g/cm? at 1]

Vapor Pressure 0 Pa at 25°C [31[4]

Synthesis and Manufacturing
Overview of the Synthetic Pathway

The industrial synthesis of C.I. Acid Brown 75 is a sequential process involving the
diazotization of three different aromatic amines and their subsequent coupling to form the final
trisazo structure. The key raw materials for this synthesis are:

» 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)
e Resorcinol

e 2-Amino-4,6-dinitrophenol
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» 4-Nitrobenzenamine (p-nitroaniline)

The general manufacturing process can be outlined as follows:

Synthesis of C.I. Acid Brown 75

Diazotization of 4-Nitrobenzenamine

2-Amino-4,6-dinitrophenol 4-Nitrobenzenamine

Third Coupling C.l. Acid Brown 75

Resorcinol Diazotization of 2-Amino-4,6-dinitrophenol Second Coupling

H acid Diazotization of H acid

Coupling with Resorcinol

Click to download full resolution via product page
Synthetic pathway for C.I. Acid Brown 75.

Experimental Protocol (Generalized)

A detailed, step-by-step experimental protocol for the synthesis of C.I. Acid Brown 75 is not
readily available in public literature. However, a generalized procedure based on established
azo dye chemistry can be described as follows:

 First Diazotization and Coupling: 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)
is diazotized using sodium nitrite in an acidic medium at low temperatures (0-5 °C). The
resulting diazonium salt is then coupled with resorcinol under weakly alkaline conditions.[1]

[2]

» Second Diazotization and Coupling: 2-Amino-4,6-dinitrophenol is separately diazotized
under similar conditions. This second diazonium salt is then coupled with the product from
the first coupling step, again under controlled pH (weakly alkaline).[1][2]
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» Third Diazotization and Coupling: 4-Nitrobenzenamine is diazotized, and this third diazonium
salt is coupled with the product of the second coupling reaction in a weakly acidic medium to
yield the final trisazo dye.[1][2]

« |solation and Purification: The synthesized dye is then salted out from the reaction mixture,
followed by filtration, drying, and crushing to obtain the final product.[5]

Spectroscopic Properties (Expected)

While specific experimental spectra for C.I. Acid Brown 75 are not available in the reviewed
literature, its characteristic spectral features can be predicted based on its chemical structure.

» UV-Visible Spectroscopy: As a trisazo dye, C.I. Acid Brown 75 is expected to exhibit strong
absorption in the visible region of the electromagnetic spectrum, which is responsible for its
brown color. The complex conjugated system of aromatic rings and azo linkages will likely
result in multiple broad absorption bands.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would be
characterized by prominent peaks corresponding to its various functional groups. Expected
characteristic absorption bands include:

o

O-H stretching from the hydroxyl groups.

o N-H stretching (if any tautomeric forms are present).

o Aromatic C-H stretching.

o N=N stretching from the azo groups.

o C=C stretching from the aromatic rings.

o Strong absorptions from the S=0 stretching of the sulfonate groups.
o N-O stretching from the nitro groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR spectra of such a
large and complex molecule would be intricate, showing a multitude of signals in the
aromatic region. Specific assignments would require advanced 2D NMR techniques.
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Applications

C.l. Acid Brown 75 is primarily used as a dye for substrates that can be dyed with acid dyes.
Its main applications include:

o Textile Industry: It is used for dyeing wool, silk, and polyamide (nylon) fibers and their blends,
imparting a dark reddish-brown color.[3]

o Leather Industry: It finds extensive use in the coloring of leather, providing a uniform and
consistent brown shade.[3]

o Paper Industry: It is occasionally used for coloring paper products.[5]

Toxicological and Safety Information

The toxicological profile of C.l. Acid Brown 75 has been evaluated to some extent. The
available data are summarized in the tables below. It is generally considered to have low acute
toxicity, but as with many azo dyes, there are concerns about potential long-term effects and
the release of aromatic amines.

i .

Test Species Route Value Reference
LD50 (Acute Rat
Oral > 1500 mg/kg bw
Oral) (male/female)
LDO (Acute Rat
Dermal > 2000 mg/kg bw
Dermal) (male/female)
Ecotoxicity
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Test Species Duration Value Reference
) Poecilia
LC50 (Fish) ] 96 h > 100 mg/L
reticulata
LCO (Daphnia) Daphnia magna 24 h ca. 100 mg/L
Pseudokirchnerie
IC50 (Algae) 72 h ca. 7.8 mg/L

lla subcapitata

EC50

, _ Activated sludge 3 h > 1500 mg/L
(Microorganisms)

Safety and Handling

Standard laboratory safety precautions should be observed when handling C.I. Acid Brown
75. This includes the use of personal protective equipment such as gloves, safety glasses, and
a lab coat. Inhalation of the dust should be avoided. It may cause skin and eye irritation.[5]

Logical Relationships of Information

The following diagram illustrates the interconnectedness of the information presented in this
guide.
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C.I. Acid Brown 75 Technical Information

Chemical Identity
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Information flow for C.l. Acid Brown 75.

Conclusion

C.l. Acid Brown 75 is a well-established trisazo dye with significant commercial applications.
Its complex structure dictates its physicochemical properties and dyeing characteristics. While
its acute toxicity appears to be low, a comprehensive understanding of its long-term
toxicological and environmental impact requires further research. This guide provides a
foundational understanding of C.l. Acid Brown 75 for professionals engaged in chemical

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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